N-(2,6-diethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(1-oxophthalazin-2-yl)acetamide
• InChI: InChI=1S/C20H21N3O2/c1-3-14-9-7-10-15(4-2)19(14)22-18(24)13-23-20(25)17-11-6-5-8-16(17)12-21-23/h5-12H,3-4,13H2,1-2H3,(H,22,24)
• InChI Key: XURSSCOHGYAPHY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CN2C(=O)C3=CC=CC=C3C=N2
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(2,6-diethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide, also known as DEPA, is a chemical compound that has been extensively studied for its potential use in scientific research. DEPA is a member of the phthalazinone family of compounds and has been shown to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-(2,6-diethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to inhibit the growth of cancer cells and induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,6-diethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide is its broad range of biological activities, which makes it a useful tool for studying various diseases and conditions. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(2,6-diethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide. One area of interest is its potential use as a therapeutic agent for Alzheimer's disease. It has been shown to inhibit the activity of beta-secretase, an enzyme that plays a key role in the development of Alzheimer's disease. Another area of interest is its potential use as a diagnostic tool for Parkinson's disease. This compound has been shown to bind to alpha-synuclein, a protein that is implicated in the development of Parkinson's disease. Finally, this compound's potential use as an anti-cancer agent is also an area of interest for future research.

Synthesis Methods

N-(2,6-diethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide can be synthesized through a multistep process starting from 2,6-diethylphenylhydrazine and 2-(1-oxo-2(1H)-phthalazinyl)acetic acid. The reaction involves the condensation of the two compounds in the presence of a dehydrating agent, such as thionyl chloride or phosphorus pentachloride, to form this compound.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit anti-inflammatory, antitumor, and antiviral activities. It has also been investigated for its potential use as a diagnostic tool for Alzheimer's disease and as a therapeutic agent for Parkinson's disease.